Cas no 2228597-91-7 (2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal)

• Product Name: 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal
• CAS No: 2228597-91-7
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 6331488
• PubChem ID: 165627027
• Update Time: 2025-07-24

2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal
• EN300-1792910
• 2228597-91-7

• Inchi： 1S/C10H11FO2/c1-10(2,6-12)7-3-4-9(13)8(11)5-7/h3-6,13H,1-2H3
• InChI Key： LDEIEPFIBZSTKP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C=O)(C)C)O

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal

Introduction to 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No: 2228597-91-7)

2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No) 2228597-91-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This aldehyde derivative features a unique structural motif that combines a fluorinated aromatic ring with a hydroxyl substituent, positioned on a phenyl ring that is further functionalized with an isobutyl aldehyde group. The presence of both fluorine and hydroxyl groups makes this molecule a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structural configuration of 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No 2228597-91-7) imparts distinct chemical properties that may contribute to its biological activity. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, can enhance the compound's interaction with biological targets. Additionally, the hydroxyl group introduces potential sites for hydrogen bonding, which is crucial for the design of molecules that require precise interactions with biological macromolecules such as enzymes and receptors.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles and improved binding properties. Studies have demonstrated that fluorine substitution can lead to increased lipophilicity, reduced metabolic clearance, and improved target specificity. The compound 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No 2228597-91-7) aligns with this trend, as its structural features suggest potential advantages in these areas.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. The combination of a fluorinated phenyl ring and an aldehyde group in 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No 2228597-91-7) may facilitate interactions with specific kinase domains, leading to the development of novel inhibitors with improved efficacy and selectivity.

Furthermore, the presence of a hydroxyl group provides a scaffold for further derivatization, allowing chemists to explore diverse chemical space and optimize biological activity. This flexibility makes 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No 2228597-91-7) a valuable starting point for structure-based drug design initiatives. Researchers can modify the hydroxyl group or other functionalizable sites to fine-tune properties such as solubility, bioavailability, and toxicity.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug discovery. By leveraging computational tools, researchers can predict the binding modes of 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No 2228597-91-7) to target proteins and gain insights into its potential biological effects. These simulations can guide experimental efforts and accelerate the development process.

The compound's aldehyde functionality is another key feature that warrants further investigation. Aldehydes are versatile intermediates in organic synthesis and can participate in various chemical reactions, including condensation reactions with amino groups to form Schiff bases or oxidation reactions to yield carboxylic acids. These transformations open up numerous possibilities for generating derivatives with enhanced biological activity or improved pharmacokinetic properties.

In conclusion, 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No 2228597-91-7) represents a promising candidate for pharmaceutical research due to its unique structural features and potential applications in drug discovery. Its combination of a fluorinated aromatic ring, a hydroxyl substituent, and an aldehyde group makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research in this area continues to evolve, compounds like 2-(3-fluoro-4-hydroxyphenyl)-2-methylpropanal (CAS No 2228597-91-7) are likely to play an increasingly important role in advancing medicinal chemistry and improving patient outcomes.